4-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(2-chloro-5-methoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10ClNO3/c1-18-8-2-3-12(14)10(6-8)9-4-5-15-7-11(9)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key: URAZSABPVRPTDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C13H10ClNO3
• DSSTOX Substance ID: DTXSID00692661
• Molecular Weight: 263.67 g/mol
• CAS RN: 1261985-71-0

Description

4-(2-Chloro-5-methoxyphenyl)nicotinic acid (4-CNPA) is a small molecule with a wide range of applications in scientific research. It is a derivative of nicotinic acid and has been used in various fields such as biochemistry, pharmacology, and medicinal chemistry. 4-CNPA is a white powder with a melting point of 153-155°C and a purity of 95%. It is highly soluble in water, methanol, and dimethyl sulfoxide (DMSO) and is stable under normal laboratory conditions.

Scientific Research Applications

4-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% has a wide range of applications in scientific research. It has been used in the study of enzyme mechanisms, as a ligand for binding studies, and as a substrate for enzyme reactions. It has also been used in the study of drug metabolism, as an inhibitor of enzymes involved in drug metabolism, and as a substrate for drug metabolism studies.

Mechanism of Action

The mechanism of action of 4-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% is not well understood. However, it is believed to act as a competitive inhibitor of enzymes involved in drug metabolism, such as cytochrome P450 (CYP450) enzymes. It is also believed to act as a substrate for certain drug metabolism enzymes, such as CYP2D6 and CYP3A4.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% have not been well studied. However, it has been shown to inhibit the activity of CYP450 enzymes, which are involved in the metabolism of drugs, hormones, and other compounds. It has also been shown to inhibit the activity of CYP2D6, which is involved in the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% in laboratory experiments is its high solubility in a variety of solvents, such as water, methanol, and DMSO. This makes it easy to use in a wide range of experiments. Its high purity also makes it suitable for use in biochemical and pharmacological studies. However, it is important to note that 4-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% can be toxic in high concentrations and should be handled with care.

Future Directions

There are a number of potential future directions for research using 4-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95%. These include further studies into its mechanism of action, its effects on drug metabolism, and its potential therapeutic applications. Additionally, further research into its effects on other enzymes and its interactions with other compounds could lead to new insights into its potential uses. Finally, studies into its pharmacokinetics and pharmacodynamics could lead to new therapeutic applications.

Synthesis Methods

4-(2-Chloro-5-methoxyphenyl)nicotinic acid, 95% can be synthesized by a variety of methods. One of the most common methods involves the reaction of 2-chloro-5-methoxyphenol with acetic anhydride in the presence of a base, such as pyridine. The reaction is carried out at room temperature and the product is purified by recrystallization. Other methods of synthesis, such as the reaction of 2-chloro-5-methoxyphenol with ethyl chloroformate, are also available.